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Compound of Interest

Compound Name: C.I. Disperse Blue 35

Cat. No.: B083241 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of C.I.
Disperse Blue 35 in various solvents. This document is intended to be a valuable resource for

researchers, scientists, and professionals in drug development and other fields where the

precise understanding of this dye's solubility is critical.

Introduction to C.I. Disperse Blue 35
C.I. Disperse Blue 35 is an anthraquinone dye known for its use in coloring synthetic fibers. Its

chemical structure, characterized by a substituted anthraquinone core, dictates its solubility

properties, which are of paramount importance for its application and for assessing its

environmental and biological interactions. It is crucial to distinguish C.I. Disperse Blue 35
(CAS No. 12222-75-2, Molecular Formula: C₂₀H₁₄N₂O₅) from the similarly named C.I. Solvent

Blue 35 (CAS No. 17354-14-2, Molecular Formula: C₂₂H₂₆N₂O₂), as they are distinct chemical

entities with different properties.

Quantitative Solubility Data
The solubility of a compound is a fundamental physicochemical property that influences its

behavior in various systems. For C.I. Disperse Blue 35, solubility data is essential for a range

of applications, from optimizing dyeing processes to conducting toxicological and

environmental impact studies.
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Water Solubility
C.I. Disperse Blue 35 exhibits low solubility in water, a characteristic feature of disperse dyes.

The approximate water solubility of C.I. Disperse Blue 35 is 30 mg/L[1]. This low aqueous

solubility is a key factor in its application for dyeing hydrophobic fibers.

Organic Solvent Solubility
Comprehensive quantitative data on the solubility of C.I. Disperse Blue 35 in a wide range of

organic solvents is not readily available in published literature. However, based on the general

characteristics of anthraquinone disperse dyes, it is expected to be sparingly soluble in many

common organic solvents. Further experimental determination is required to establish a

detailed solubility profile in solvents such as acetone, ethanol, dimethylformamide (DMF), and

toluene.

Experimental Protocols for Solubility Determination
Accurate determination of solubility requires robust and well-defined experimental protocols.

The following sections detail two common methods for determining the solubility of dyes like

C.I. Disperse Blue 35.

Gravimetric Method
The gravimetric method is a direct and reliable technique for determining the solubility of a

solute in a solvent. It involves preparing a saturated solution, separating the dissolved solute

from the undissolved solid, and then determining the mass of the dissolved solute.

Detailed Methodology:

Saturation: An excess amount of C.I. Disperse Blue 35 is added to a known volume of the

desired solvent in a sealed container.

Equilibration: The mixture is agitated at a constant temperature for a prolonged period (e.g.,

24-48 hours) to ensure that equilibrium is reached and the solution is saturated. A

thermostatically controlled shaker bath is recommended to maintain a constant temperature.

Phase Separation: The saturated solution is carefully separated from the undissolved dye.

This is typically achieved by filtration through a fine-porosity filter (e.g., 0.45 µm PTFE
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syringe filter) to remove all solid particles. To prevent precipitation during filtration, the

filtration apparatus should be maintained at the same temperature as the saturated solution.

Solvent Evaporation: A known volume of the clear, saturated filtrate is transferred to a pre-

weighed, dry container. The solvent is then carefully evaporated under controlled conditions

(e.g., in a vacuum oven at a temperature that does not cause decomposition of the dye).

Mass Determination: The container with the dried dye residue is weighed. The mass of the

dissolved dye is calculated by subtracting the initial mass of the empty container.

Solubility Calculation: The solubility is then calculated and expressed in grams per liter (g/L)

or milligrams per liter (mg/L).

UV-Vis Spectrophotometric Method
The UV-Vis spectrophotometric method is an indirect but sensitive technique for determining

the concentration of a colored compound in a solution. This method relies on the Beer-Lambert

law, which states that the absorbance of a solution is directly proportional to the concentration

of the absorbing species.

Detailed Methodology:

Determination of Maximum Absorbance (λmax): A dilute solution of C.I. Disperse Blue 35 in

the chosen solvent is prepared, and its UV-Vis absorption spectrum is recorded to determine

the wavelength of maximum absorbance (λmax).

Preparation of Standard Solutions: A series of standard solutions of C.I. Disperse Blue 35
with known concentrations are prepared in the selected solvent.

Calibration Curve Construction: The absorbance of each standard solution is measured at

the predetermined λmax using a UV-Vis spectrophotometer. A calibration curve is then

plotted with absorbance on the y-axis and concentration on the x-axis. The resulting graph

should be a straight line passing through the origin, and its equation (y = mx + c) is

determined.

Preparation of Saturated Solution: A saturated solution of C.I. Disperse Blue 35 is prepared

as described in the gravimetric method (steps 1 and 2).
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Dilution of Saturated Solution: After filtration, a precise volume of the clear, saturated filtrate

is diluted with a known volume of the solvent to bring the absorbance within the linear range

of the calibration curve.

Absorbance Measurement: The absorbance of the diluted saturated solution is measured at

λmax.

Concentration Calculation: The concentration of the diluted solution is determined using the

equation of the calibration curve. The concentration of the original saturated solution is then

calculated by multiplying the result by the dilution factor.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for determining the solubility of C.I.
Disperse Blue 35.
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Caption: Experimental workflow for determining the solubility of C.I. Disperse Blue 35.
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This technical guide provides a foundation for understanding and determining the solubility of

C.I. Disperse Blue 35. For precise applications, it is recommended that researchers perform

their own solubility determinations using the detailed protocols provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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